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Compound of Interest

Compound Name: Tiamulin-d10 Hydrochloride

Cat. No.: B15144161

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Tiamulin-d10 Hydrochloride, focusing on procedural, step-by-
step guidance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Tiamulin compounds is provided

below.
Property Information
Physical State Solid, white to off-white.[1]
Melting Point 147 - 148 °C.[1]
Boiling Point 563 °C.[1]
Flash Point > 110 °C.[1]
Solubility Practically insoluble in water.[2]
Storage Temperature +4°C.[3]

Hazard Identification and Safety Precautions
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The Safety Data Sheet (SDS) for Tiamulin-d10 Hydrochloride from Cayman Chemical states
that the substance is not classified as hazardous according to the Globally Harmonized System
(GHS).[4] It does not list any GHS hazard pictograms, signal words, or hazard statements.[4]
However, safety data for the related compound Tiamulin suggests it may cause long-lasting
harmful effects to aquatic life.[S] Therefore, a cautious approach is recommended.

Engineering Controls:
o Ensure adequate ventilation in the handling area.[5]

Personal Protective Equipment (PPE): While the Tiamulin-d10 Hydrochloride SDS does not
specify required PPE, the following recommendations are based on guidelines for similar
compounds to ensure a high level of safety.[4]

PPE Category Recommendation

Wear tightly fitting safety goggles with side-

Eye/Face Protection )
shields.[5]

Wear chemical-impermeable gloves.[5] Although

no specific glove material is recommended for
Hand Protection Tiamulin-d10 Hydrochloride due to a lack of

testing, selecting gloves resistant to a broad

range of chemicals is a prudent measure.[4]

) ] Wear appropriate protective clothing to prevent
Skin and Body Protection ]
skin exposure.[1]

) ] Not generally required under normal handling
Respiratory Protection - i o
conditions with adequate ventilation.[4]

Safe Handling and Operational Workflow

Following a structured workflow is crucial for minimizing risks during the handling of Tiamulin-
d10 Hydrochloride.
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Safe Handling Workflow for Tiamulin-d10 Hydrochloride.
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First-Aid Measures

In case of exposure, follow these first-aid measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a doctor
if symptoms persist.[5]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water.[5]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[5]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[5]

Spillage and Disposal

Accidental Release Measures:

Avoid dust formation.[5]

Use personal protective equipment.[5]

Sweep up and shovel into suitable containers for disposal.[1]

Prevent the substance from entering drains.[5]

Disposal:

» Disposal must be made according to official regulations.[4]

e Dispose of contents and containers to an approved waste disposal plant.[1]

¢ Do not allow the product to reach the sewage system or any water course.[4]

By adhering to these safety protocols, researchers can handle Tiamulin-d10 Hydrochloride
responsibly, ensuring personal safety and minimizing environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Tiamulin-d10 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144161#personal-protective-equipment-for-
handling-tiamulin-d10-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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